N-[3-(3,5-dimethylpyrazol-1-yl)-2-methylpropyl]-2-(2-formylphenoxy)acetamide

• IUPAC Name: N-[3-(3,5-dimethylpyrazol-1-yl)-2-methylpropyl]-2-(2-formylphenoxy)acetamide
• InChI: InChI=1S/C18H23N3O3/c1-13(10-21-15(3)8-14(2)20-21)9-19-18(23)12-24-17-7-5-4-6-16(17)11-22/h4-8,11,13H,9-10,12H2,1-3H3,(H,19,23)
• InChI Key: HBKLAEPIWYMHQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CC(C)CNC(=O)COC2=CC=CC=C2C=O)C
• Molecular Formula: C18H23N3O3
• Molecular Weight: 329.4 g/mol

Description

N-[3-(3,5-dimethylpyrazol-1-yl)-2-methylpropyl]-2-(2-formylphenoxy)acetamide, commonly known as DMFPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMFPA is a synthetic molecule that has been synthesized using a multi-step synthesis method.

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

A study demonstrated the synthesis of pyrazole-acetamide derivatives and their coordination complexes with Co(II) and Cu(II). The research explored the effect of hydrogen bonding on the self-assembly process and the antioxidant activity of these compounds. The findings revealed that the ligands and their complexes exhibit significant antioxidant activities, suggesting potential applications in developing antioxidant agents (K. Chkirate et al., 2019).

Herbicidal and Fungicidal Activities

Another research focused on the herbicidal and fungicidal applications of related pyrazole-acetamide derivatives. The study synthesized eight derivatives and tested their anti-inflammatory activity, providing insights into the potential agricultural applications of these compounds for controlling pests and diseases (K. Sunder et al., 2013).

Biological Activity and Molecular Structure Analysis

Research on the title compound, 2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(3-(furan-2-yl)-1-phenyl-1H-pyrazol-5-yl) acetamide, highlighted its synthesis and structure characterization. The study also evaluated its herbicidal and fungicidal activities, contributing to the understanding of how structural features influence biological activity (霍静倩 et al., 2016).

Synthesis and Analgesic Activities

A study on the synthesis of 3,4-dimethylpyrano[2,3-c]pyrazol-6-one derivatives assessed their analgesic and anti-inflammatory activities. The findings indicated that most of these compounds exhibited significant analgesic activities, suggesting their potential in developing new pain relief medications (S. Kuo et al., 1984).